4-ethoxy-N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

• IUPAC Name: 4-ethoxy-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide
• InChI: InChI=1S/C23H22N2O4/c1-2-28-19-11-8-17(9-12-19)22(26)24-18-10-7-16-5-3-13-25(20(16)15-18)23(27)21-6-4-14-29-21/h4,6-12,14-15H,2-3,5,13H2,1H3,(H,24,26)
• InChI Key: KRDFWZUDWCQSMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CO4)C=C2
• Molecular Formula: C23H22N2O4
• Molecular Weight: 390.4 g/mol

Description

The compound “4-ethoxy-N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common structure in many pharmaceutical drugs. The molecule also contains a tetrahydroquinoline group, which is a type of heterocyclic compound. The presence of these functional groups could suggest potential biological activity, but specific details would require further study.

Mechanism of Action

4-ethoxy-N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide exerts its pharmacological effects by binding to the benzodiazepine site on the GABAA receptor, which enhances GABAergic neurotransmission. This leads to an increase in chloride ion influx, hyperpolarization of the neuron, and inhibition of neurotransmitter release. This compound also exhibits inhibitory effects on voltage-gated sodium channels and calcium channels, which contribute to its anticonvulsant and analgesic properties.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the modulation of GABAergic neurotransmission, inhibition of voltage-gated sodium and calcium channels, and reduction of oxidative stress. This compound has also been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

4-ethoxy-N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide has several advantages for lab experiments, including its potent pharmacological effects, ease of synthesis, and low toxicity. However, this compound has some limitations, including its poor solubility in water and limited availability.

Future Directions

There are several future directions for research on 4-ethoxy-N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide, including the development of more efficient synthesis methods, the identification of new pharmacological targets, and the evaluation of its potential applications in the treatment of various neurological and psychiatric disorders. This compound has also been found to exhibit potential anticancer properties, which warrants further investigation. Additionally, the development of this compound analogs with improved pharmacological properties could lead to the discovery of new drugs for the treatment of various diseases.

Synthesis Methods

4-ethoxy-N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide can be synthesized using several methods, including the reaction of 2-furoic acid with 4-(2-aminoethyl)phenol to form 2-(4-(2-aminoethyl)phenoxy)furan-2-carboxylic acid. This intermediate is then reacted with 7-chloro-1,2,3,4-tetrahydroquinoline to form this compound. Another method involves the reaction of 4-(2-aminoethyl)phenol with 2-furoyl chloride to form 4-(2-furoylaminoethyl)phenol, which is then reacted with 7-chloro-1,2,3,4-tetrahydroquinoline to form this compound.

Scientific Research Applications

4-ethoxy-N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has been found to exhibit potent anticonvulsant, analgesic, and anti-inflammatory properties. It has also been shown to have potential applications in the treatment of Parkinson's disease, Alzheimer's disease, and depression.